Cas no 2137483-55-5 (Methyl 1-amino-3-methoxy-4-methylcyclohexane-1-carboxylate)

• Product Name: Methyl 1-amino-3-methoxy-4-methylcyclohexane-1-carboxylate
• CAS No: 2137483-55-5
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 6526166
• PubChem ID: 165953684
• Update Time: 2025-05-20

Methyl 1-amino-3-methoxy-4-methylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-amino-3-methoxy-4-methylcyclohexane-1-carboxylate
• EN300-1159268
• 2137483-55-5
• Methyl 1-amino-3-methoxy-4-methylcyclohexane-1-carboxylate

• Inchi： 1S/C10H19NO3/c1-7-4-5-10(11,9(12)14-3)6-8(7)13-2/h7-8H,4-6,11H2,1-3H3
• InChI Key： QFEIDMQMNSNPSG-UHFFFAOYSA-N
• SMILES： O(C)C1CC(C(=O)OC)(CCC1C)N

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 1-amino-3-methoxy-4-methylcyclohexane-1-carboxylate

Methyl 1-amino-3-methoxy-4-methylcyclohexane-1-carboxylate (CAS No. 2137483-55-5): A Comprehensive Overview

Methyl 1-amino-3-methoxy-4-methylcyclohexane-1-carboxylate (CAS No. 2137483-55-5) is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its cyclohexane core with functional groups such as amino, methoxy, and methyl, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this compound make it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of Methyl 1-amino-3-methoxy-4-methylcyclohexane-1-carboxylate involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The presence of the amino group at the 1-position and the carboxylate ester at the 1-position allows for diverse functionalization strategies, making it a versatile intermediate in medicinal chemistry. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into drug development pipelines.

One of the most compelling aspects of Methyl 1-amino-3-methoxy-4-methylcyclohexane-1-carboxylate is its potential biological activity. Studies have suggested that compounds with similar structural motifs may exhibit properties relevant to neurological disorders, inflammation, and metabolic diseases. The methoxy and methyl substituents on the cyclohexane ring contribute to the compound's overall pharmacokinetic profile, influencing its solubility, stability, and bioavailability. These factors are crucial in determining the compound's suitability for further preclinical and clinical investigations.

In recent years, there has been a growing interest in exploring the pharmacological properties of cyclohexane derivatives. The structural flexibility of the cyclohexane ring allows for the creation of molecules that can interact with various biological targets. For instance, modifications at the 3-position with a methoxy group can enhance binding affinity to certain enzymes or receptors. Similarly, the amino group provides a site for further derivatization, enabling the development of more complex pharmacophores.

The chemical stability of Methyl 1-amino-3-methoxy-4-methylcyclohexane-1-carboxylate is another critical factor in its pharmaceutical applicability. The ester functionality at the 1-position contributes to hydrolytic stability under physiological conditions, while the amino group can be protected during synthetic procedures to prevent unwanted side reactions. These characteristics make it an attractive candidate for long-term storage and transportation, ensuring its integrity throughout the drug development process.

Recent research has also highlighted the importance of computational modeling in predicting the biological activity of novel compounds. Molecular docking studies have been performed using Methyl 1-amino-3-methoxy-4-methylcyclohexane-1-carboxylate as a scaffold to identify potential binding interactions with target proteins. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity, guiding future synthetic efforts.

The synthesis and characterization of this compound have also benefited from advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools have enabled researchers to confirm the structure of Methyl 1-amino-3-methoxy-4-methylcyclohexane-1-carboxylate with high precision and to investigate its conformational dynamics. Such detailed structural information is essential for understanding its reactivity and for designing subsequent derivatives.

In conclusion, Methyl 1-amino-3-methoxy-4-methylcyclohexane-1-carboxylate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activity, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.